Cas no 1394162-10-7 (tert-butyl N-2-(4-nitro-1H-pyrazol-1-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(4-nitro-1H-pyrazol-1-yl)ethylcarbamate
• CAS No: 1394162-10-7
• MF: C₁₀H₁₆N₄O₄
• MW: 256.258441925049
• CID: 2149074
• PubChem ID: 70984700
• Update Time: 2025-11-01

tert-butyl N-2-(4-nitro-1H-pyrazol-1-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-(4-nitro-1H-pyrazol-1-yl)ethyl)carbamate
• FOSXPHXFXFRQQM-UHFFFAOYSA-N
• tert-butyl(2-(4-nitro-1H-pyrazol-1-yl)ethyl)carbamate
• tert. butyl(2-(4-nitro-1H-pyrazol-1-yl)ethyl)carbamate
• tert. butyl (2-(4-nitro-1H-pyrazol-1-yl)ethyl)carbamate
• tert-butyl N-2-(4-nitro-1H-pyrazol-1-yl)ethylcarbamate

• Inchi： 1S/C10H16N4O4/c1-10(2,3)18-9(15)11-4-5-13-7-8(6-12-13)14(16)17/h6-7H,4-5H2,1-3H3,(H,11,15)
• InChI Key： FOSXPHXFXFRQQM-UHFFFAOYSA-N
• SMILES： O(C(NCCN1C=C(C=N1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Topological Polar Surface Area: 102

Additional information on tert-butyl N-2-(4-nitro-1H-pyrazol-1-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-(4-nitro-1H-pyrazol-1-yl)ethylcarbamate (CAS 1394162-10-7)

The compound tert-butyl N-2-(4-nitro-1H-pyrazol-1-yl)ethylcarbamate (CAS 1394162-10-7) is a specialized organic intermediate with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a nitro-substituted pyrazole ring and a carbamate protecting group, makes it a valuable building block for synthesizing drug candidates and biologically active molecules. Researchers frequently utilize this compound in peptide synthesis, proteomics, and small-molecule drug development, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for high-purity intermediates like CAS 1394162-10-7 has surged due to advancements in cancer immunotherapy and enzyme inhibition studies. The 4-nitro-1H-pyrazole moiety is particularly noteworthy for its role in modulating protein-protein interactions and designing kinase inhibitors, a hot topic in oncology research. This compound’s tert-butoxycarbonyl (Boc) protecting group further enhances its utility in solid-phase synthesis, a technique widely adopted in combinatorial chemistry.

From a synthetic chemistry perspective, tert-butyl N-2-(4-nitro-1H-pyrazol-1-yl)ethylcarbamate offers excellent solubility in polar organic solvents, facilitating reactions under mild conditions. Its stability under acidic and basic conditions (except strong acids) makes it ideal for multi-step synthesis. Laboratories often employ it to create heterocyclic scaffolds, addressing the growing interest in fragment-based drug discovery (FBDD). Notably, its nitro group can be selectively reduced to an amine, enabling diverse derivatization pathways—a feature highly sought after in medicinal chemistry.

The compound’s relevance extends to click chemistry applications, where its pyrazole ring participates in cycloaddition reactions for biomarker labeling. This aligns with the rising popularity of bioorthogonal chemistry in live-cell imaging and diagnostic probe development. Furthermore, its Boc-protected amine functionality allows seamless integration into peptide nucleic acids (PNAs), a focus area for gene therapy innovations.

Quality control of CAS 1394162-10-7 typically involves HPLC, NMR, and mass spectrometry to ensure >98% purity, meeting stringent requirements for preclinical studies. Storage recommendations include 2–8°C under inert gas to preserve its chemical integrity, a common query among laboratory technicians. As the pharmaceutical industry shifts toward green chemistry, synthetic routes for this compound increasingly emphasize catalyst-free reactions and atom economy.

In summary, tert-butyl N-2-(4-nitro-1H-pyrazol-1-yl)ethylcarbamate exemplifies the intersection of structural versatility and functional adaptability in modern drug design. Its applications span from high-throughput screening libraries to bioconjugate vaccines, reflecting its pivotal role in addressing global health challenges. Researchers continue to explore its potential in AI-driven molecular modeling and covalent inhibitor development, cementing its status as a cornerstone in 21st-century chemical biology.